Cas no 1219976-84-7 (3-(4-Iodobenzyl)oxypyrrolidine hydrochloride)

• Product Name: 3-(4-Iodobenzyl)oxypyrrolidine hydrochloride
• CAS No: 1219976-84-7
• MF: C₁₁H₁₅ClINO
• MW: 339.60037446022
• CID: 4687473
• Update Time: 2025-08-02

3-(4-Iodobenzyl)oxypyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(4-IODOBENZYL)OXY]PYRROLIDINE HYDROCHLORIDE
• 3-((4-Iodobenzyl)oxy)pyrrolidine hydrochloride
• 3-[(4-iodophenyl)methoxy]pyrrolidine hydrochloride
• 3-(4-Iodobenzyl)oxypyrrolidine hydrochloride

• Inchi： 1S/C11H14INO.ClH/c12-10-3-1-9(2-4-10)8-14-11-5-6-13-7-11;/h1-4,11,13H,5-8H2;1H
• InChI Key： OWCFDZCFUOZMJI-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)COC1CNCC1.Cl

Computed Properties

• Exact Mass: 338.989
• Monoisotopic Mass: 338.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Additional information on 3-(4-Iodobenzyl)oxypyrrolidine hydrochloride

Introduction to 3-(4-Iodobenzyl)oxypyrrolidine hydrochloride (CAS No. 1219976-84-7)

3-(4-Iodobenzyl)oxypyrrolidine hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural properties and potential applications in drug discovery and molecular biology. With the CAS number 1219976-84-7, this compound has garnered attention due to its role as a key intermediate in the synthesis of various bioactive molecules. The presence of an iodobenzyl moiety and an oxypyrrolidine core makes it a versatile building block for medicinal chemists, enabling the development of novel therapeutic agents.

The oxypyrrolidine scaffold is particularly noteworthy for its structural flexibility and ability to mimic natural bioactive motifs. This feature has been exploited in the design of peptidomimetics and other small-molecule inhibitors, where the oxypyrrolidine ring can serve as a scaffold to replicate the conformational preferences of peptide ligands. The 4-iodobenzyl substituent further enhances the utility of this compound by providing a handle for cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely used in the construction of complex molecular architectures.

In recent years, there has been growing interest in the development of 3-(4-Iodobenzyl)oxypyrrolidine hydrochloride for its potential applications in targeted protein degradation (TPD). TPD strategies leverage proteolysis-targeting chimeras (PROTACs) to induce the degradation of disease-causing proteins, offering a promising approach for treating conditions like cancer and neurodegenerative diseases. The compound’s ability to serve as a precursor for synthesizing PROTACs has made it a valuable asset in academic and industrial research settings.

Moreover, the hydrochloride salt form of this compound enhances its solubility and stability, making it more amenable for use in both laboratory-scale experiments and potential clinical trials. The improved solubility profile is particularly advantageous for pharmaceutical formulations, where bioavailability is a critical factor. This has led to increased interest in exploring its applications in drug delivery systems and nanomedicine.

Recent studies have also highlighted the role of 3-(4-Iodobenzyl)oxypyrrolidine hydrochloride in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By serving as a precursor for designing kinase inhibitors, this compound contributes to the ongoing effort to develop targeted therapies that modulate kinase activity. The iodobenzyl group provides a convenient site for further functionalization, allowing researchers to fine-tune the pharmacological properties of their inhibitors.

The compound’s versatility extends to its use in fluorescent probes and imaging agents. The presence of an iodine atom makes it suitable for incorporation into probes that utilize positron emission tomography (PET) or single-photon emission computed tomography (SPECT) for molecular imaging. Such probes can aid in diagnosing diseases at an early stage by visualizing target proteins or biomarkers in vivo. This application underscores the importance of 3-(4-Iodobenzyl)oxypyrrolidine hydrochloride as a tool for both research and potential clinical diagnostics.

In conclusion, 3-(4-Iodobenzyl)oxypyrrolidine hydrochloride (CAS No. 1219976-84-7) represents a valuable compound with diverse applications in pharmaceutical chemistry and biomedicine. Its unique structural features make it an excellent candidate for synthesizing peptidomimetics, kinase inhibitors, proteolysis-targeting chimeras, and imaging agents. As research continues to uncover new therapeutic strategies and diagnostic tools, this compound is poised to play an increasingly important role in advancing scientific understanding and developing novel treatments for human diseases.